Nitrobenzoic acids and derivatives
Nitrobenzoic acids and their derivatives are a class of important organic compounds widely used in the pharmaceutical, dye, and fine chemical industries due to their versatile reactivity and structural diversity. These compounds contain one or more nitro groups (-NO2) attached to a benzene ring, which confers strong electron-withdrawing properties, enhancing their reactivity towards various functionalization reactions.
Nitrobenzoic acids are often employed as intermediates in the synthesis of other valuable chemicals due to their stability and ease of handling. Derivatives such as nitrobenzyl ethers, nitrophenols, and benzenediazonium salts have found applications ranging from drug synthesis and chemical analysis to organic electronics and catalysis.
The unique properties of these compounds enable them to play critical roles in the development of new materials, catalysts, and pharmaceutical agents. Their potential for further modification through halogenation, reduction, or alkylation makes them highly versatile building blocks in modern synthetic chemistry.

Structure | Chemical Name | CAS | MF |
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6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid | 179946-63-5 | C8H3F4NO4 |
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2-oxo-2-(thiophen-2-yl)ethyl 2,4-dinitrobenzoate | 326886-41-3 | C13H8N2O7S |
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Methyl 4-(1H-imidazol-1-yl)-3-nitrobenzoate | 141388-50-3 | C11H9N3O4 |
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Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester | 850462-65-6 | C9H7BrFNO4 |
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Methyl 3-methoxy-2-nitrobenzoate | 5307-17-5 | C9H9NO5 |
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Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate | 42590-00-1 | C9H9NO6 |
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Methyl 4-hydroxy-3-nitrobenzoate | 99-42-3 | C8H7NO5 |
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4-Hydroxy-2-nitrobenzoic acid | 74230-08-3 | C7H5NO5 |
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5-nitro-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylbenzoic acid | 309726-59-8 | C14H9N5O4S |
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2-(4-Chlorophenyl)sulfanyl-5-nitrobenzoic Acid | 66949-29-9 | C13H8NO4SCl |
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